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Introduction

Potassium permanganate (KMnO₄) is a strong oxidizing agent widely used in redox titrations in

pharmaceutical and chemical analysis.[1] However, KMnO₄ solutions are not typically

considered primary standards because they are susceptible to decomposition in the presence

of light, heat, acids, bases, and organic matter. Therefore, it is essential to standardize KMnO₄

solutions against a primary standard before use. Ferrous ammonium sulfate hexahydrate

(Fe(NH₄)₂(SO₄)₂·6H₂O), also known as Mohr's salt, is an excellent primary standard for this

purpose because it is stable, non-hygroscopic, and readily available in a pure form.[2][3]

This document provides a detailed protocol for the standardization of a potassium

permanganate solution using a standard solution of ferrous ammonium sulfate. The reaction

is carried out in an acidic medium to ensure the complete reduction of the permanganate ion

(MnO₄⁻) to the manganous ion (Mn²⁺).[4]

Principle

The standardization is based on a redox reaction between potassium permanganate and

ferrous ammonium sulfate in the presence of dilute sulfuric acid.[5] In this reaction, the

permanganate ion (MnO₄⁻) is reduced, and the ferrous ion (Fe²⁺) is oxidized.[6] The intensely

purple permanganate ion acts as its own indicator, as the endpoint is marked by the

appearance of a persistent pale pink color, indicating a slight excess of KMnO₄.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b155514?utm_src=pdf-interest
https://cdn.prod.website-files.com/675466875ef3532ddf8de450/67aca4a179bf155717e90f0f_boreledunikutatel.pdf
https://www.benchchem.com/product/b155514?utm_src=pdf-body
http://mccscience.yolasite.com/resources/EXP%204.5.pdf
https://faculty.uml.edu/james_hall/84124/16.htm
https://www.benchchem.com/product/b155514?utm_src=pdf-body
https://www.pdst.ie/sites/default/files/4.5%20complete_0.doc
https://www.benchchem.com/product/b155514?utm_src=pdf-body
https://www.vedantu.com/jee-main/kmno4is-titrated-against-ferrous-ammonium-chemistry-question-answer
https://www.aakash.ac.in/important-concepts/chemistry/mohr-s-salt-titration-with-kmno4
http://mccscience.yolasite.com/resources/EXP%204.5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The overall balanced chemical equation for the reaction is: MnO₄⁻ + 5Fe²⁺ + 8H⁺ → Mn²⁺ +

5Fe³⁺ + 4H₂O[2]

From this equation, the stoichiometric ratio is 1 mole of potassium permanganate to 5 moles of

ferrous ammonium sulfate.[3]

Quantitative Data Summary
The following table summarizes the typical quantitative data involved in this standardization

procedure.

Parameter Symbol Value Unit

Molarity of Ferrous

Ammonium Sulfate

(FAS)

M_FAS 0.1 (Typical) mol/L

Volume of FAS

solution taken for

titration

V_FAS 20.0 mL

Initial Burette Reading

(KMnO₄)
V_initial 0.00 mL

Final Burette Reading

(KMnO₄)
V_final See experimental data mL

Volume of KMnO₄

used
V_KMnO4 V_final - V_initial mL

Molarity of Potassium

Permanganate
M_KMnO4 To be determined mol/L

Experimental Protocols
1. Preparation of 0.1 M Standard Ferrous Ammonium Sulfate (FAS) Solution (250 mL)

Materials:

Ferrous ammonium sulfate hexahydrate (Mohr's salt)
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Concentrated sulfuric acid (H₂SO₄)

Distilled or deionized water

Apparatus:

Weighing bottle or watch glass

Analytical balance

250 mL volumetric flask

Beaker

Funnel

Glass rod

Procedure:

Calculate the required mass of ferrous ammonium sulfate hexahydrate (Molar Mass =

392.14 g/mol ) to prepare 250 mL of a 0.1 M solution.

Accurately weigh the calculated amount of FAS into a clean, dry weighing bottle.[6]

Carefully transfer the weighed FAS into a clean 250 mL volumetric flask using a funnel.[7]

Add approximately 100 mL of distilled water to the flask.

Add about 5-10 mL of dilute sulfuric acid to the flask to prevent the hydrolysis of the

ferrous salt and oxidation by air.[6]

Swirl the flask gently to dissolve the solid completely.

Once the solid is dissolved, make up the volume to the 250 mL mark with distilled water.

Stopper the flask and invert it several times to ensure the solution is homogeneous.[7]

2. Standardization of Potassium Permanganate Solution
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Materials:

Prepared 0.1 M standard ferrous ammonium sulfate solution

Potassium permanganate solution (approx. 0.02 M) to be standardized

Dilute sulfuric acid (approx. 1 M)

Apparatus:

Burette (50 mL)

Pipette (20 mL) with pipette filler

Conical flask (250 mL)

Burette stand and clamp

White tile

Procedure:

Rinse the burette with the potassium permanganate solution and then fill it, ensuring no air

bubbles are trapped in the tip.[6] Record the initial burette reading.

Rinse the pipette with the standard ferrous ammonium sulfate solution.[2]

Using the pipette, accurately transfer 20.0 mL of the standard FAS solution into a clean

conical flask.[6]

Add approximately 20 mL (one test tube full) of dilute sulfuric acid to the conical flask.[8]

Place the conical flask on a white tile below the burette to easily observe the color change.

[1]

Titrate the FAS solution with the potassium permanganate solution from the burette. Add

the KMnO₄ solution dropwise while continuously swirling the conical flask.[6]
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The endpoint is reached when a permanent pale pink color persists in the solution for

about 30 seconds.[7]

Record the final burette reading.

Repeat the titration until at least three concordant readings (volumes that agree within 0.1

mL) are obtained.[2]

3. Calculation of the Molarity of Potassium Permanganate

The molarity of the potassium permanganate solution can be calculated using the following

formula derived from the stoichiometry of the reaction:

(M_KMnO4 × V_KMnO4) / 1 = (M_FAS × V_FAS) / 5

Where:

M_KMnO4 = Molarity of the potassium permanganate solution

V_KMnO4 = Volume of the potassium permanganate solution used from the burette

(average of concordant readings)

M_FAS = Molarity of the standard ferrous ammonium sulfate solution

V_FAS = Volume of the ferrous ammonium sulfate solution pipetted into the conical flask

1 and 5 are the stoichiometric coefficients of KMnO₄ and FAS, respectively, in the balanced

equation.
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Caption: Experimental workflow for the standardization of potassium permanganate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Standardization of
Potassium Permanganate with Ferrous Ammonium Sulfate]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b155514#standardization-of-
potassium-permanganate-with-ferrous-ammonium-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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